Cas no 1083317-55-8 ((1-methyl-1,4-diazepan-6-yl)methanol)

• Product Name: (1-methyl-1,4-diazepan-6-yl)methanol
• CAS No: 1083317-55-8
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 4570605
• PubChem ID: 23090449
• Update Time: 2025-10-28

(1-methyl-1,4-diazepan-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1,4-diazepan-6-yl)methanol

• Inchi： 1S/C7H16N2O/c1-9-3-2-8-4-7(5-9)6-10/h7-8,10H,2-6H2,1H3
• InChI Key： CUIRRVACBQLGDI-UHFFFAOYSA-N
• SMILES： C(C1CN(C)CCNC1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on (1-methyl-1,4-diazepan-6-yl)methanol

Chemical Profile of (1-methyl-1,4-diazepan-6-yl)methanol (CAS No. 1083317-55-8)

(1-methyl-1,4-diazepan-6-yl)methanol, identified by its CAS number 1083317-55-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the diazepane class, which is known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its diazepane core and the presence of a hydroxymethyl group, make it a valuable scaffold for drug discovery and development.

The diazepane ring system is a prominent motif in medicinal chemistry due to its ability to interact with biological targets in a manner that can modulate physiological processes. Specifically, the 1-methyl-1,4-diazepan-6-yl moiety suggests a potential for receptor binding and pharmacological activity. This compound has garnered interest in recent years for its potential role in the development of novel therapeutic agents.

In recent studies, compounds with similar structural motifs have been explored for their pharmacological properties. For instance, derivatives of diazepane have shown promise in the treatment of neurological disorders due to their ability to interact with central nervous system receptors. The hydroxymethyl group in (1-methyl-1,4-diazepan-6-yl)methanol may enhance its solubility and bioavailability, making it a more viable candidate for further investigation.

One of the key areas of research involving this compound is its potential as an intermediate in the synthesis of more complex molecules. The flexibility of the diazepane ring allows for modifications at multiple positions, enabling chemists to tailor the structure for specific biological activities. This adaptability has made diazepane derivatives a popular choice for medicinal chemists seeking to develop new drugs.

The synthesis of (1-methyl-1,4-diazepan-6-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to construct the desired framework. The hydroxymethyl group introduces an additional synthetic challenge, as it must be protected during subsequent reactions to prevent unwanted side products.

Evaluation of the pharmacological properties of this compound has revealed several promising avenues for further research. In vitro studies have indicated that derivatives of diazepane can exhibit effects on enzymes and receptors involved in pain modulation and inflammation. These findings suggest that (1-methyl-1,4-diazepan-6-yl)methanol may have therapeutic potential in conditions such as neuropathic pain or inflammatory diseases.

The chemical stability of this compound is another critical factor that influences its suitability for pharmaceutical applications. The presence of both nitrogen and oxygen atoms in the diazepane ring necessitates careful handling to prevent degradation. Researchers are exploring various stabilizing agents and storage conditions to ensure the integrity of (1-methyl-1,4-diazepan-6-yl)methanol during both synthesis and application.

In conclusion, (1-methyl-1,4-diazepan-6-yl)methanol (CAS No. 1083317-55-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its diazepane core and hydroxymethyl group provide a versatile scaffold for drug development, while ongoing studies continue to uncover new possibilities for its therapeutic applications. As research progresses, this compound is likely to play an increasingly important role in the discovery and development of novel pharmaceutical agents.